N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide

• Molecular Formula: C18H12FIN2O3
• Molecular Weight: 450.2 g/mol
• IUPAC Name: N-[2-[(2-fluorophenyl)carbamoyl]-4-iodophenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H12FIN2O3/c19-13-4-1-2-5-15(13)22-17(23)12-10-11(20)7-8-14(12)21-18(24)16-6-3-9-25-16/h1-10H,(H,21,24)(H,22,23)
• InChI Key: AYPIBNODSITCRO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C=CC(=C2)I)NC(=O)C3=CC=CO3)F

Description

N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide, also known as FIPI, is a small molecule inhibitor that has been shown to selectively target phospholipase D (PLD) enzymes. PLD enzymes play a crucial role in cellular signaling pathways and have been implicated in a variety of diseases, including cancer, inflammation, and neurodegeneration. In

Mechanism of Action

N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide selectively targets the catalytic domain of PLD enzymes, inhibiting their activity by preventing the conversion of phosphatidylcholine to phosphatidic acid. This leads to a decrease in downstream signaling pathways that are dependent on PLD activity, ultimately resulting in changes in cellular behavior.
Biochemical and Physiological Effects:
PLD enzymes play a crucial role in cellular signaling pathways, and their dysregulation has been implicated in a variety of diseases. N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide has been shown to have anti-cancer effects, inhibiting cell proliferation and inducing apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines in immune cells. Additionally, N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide has been shown to have neuroprotective effects, protecting neurons from oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide has several advantages as a research tool, including its high potency and selectivity for PLD enzymes. It is also relatively easy to synthesize and has a long shelf life. However, it is important to note that N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide may have off-target effects, and its use should be carefully controlled and validated in experimental settings.

Future Directions

There are several potential future directions for research involving N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide. One area of interest is the development of more potent and selective PLD inhibitors. Additionally, N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide could be used to study the role of PLD enzymes in other disease states, such as neurodegeneration and cardiovascular disease. Finally, N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide could be used in combination with other drugs to enhance their efficacy and reduce side effects.

Synthesis Methods

The synthesis of N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide involves the reaction of 4-iodo-2-nitrobenzoic acid with 2-fluoroaniline to form an intermediate, which is then reacted with furfurylamine to yield the final product. The synthesis of N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide has been optimized to produce high yields and purity, making it a valuable tool for scientific research.

Scientific Research Applications

N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide has been widely used as a research tool to study the role of PLD enzymes in various cellular processes. It has been shown to inhibit PLD activity in a variety of cell types, including cancer cells, immune cells, and neurons. N-{2-[(2-fluoroanilino)carbonyl]-4-iodophenyl}-2-furamide has also been used to study the effects of PLD inhibition on cell migration, proliferation, and survival.